Cas no 1780383-60-9 (1-3-methoxy-4-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid)

• Product Name: 1-3-methoxy-4-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid
• CAS No: 1780383-60-9
• MF: C₁₃H₁₃F₃O₃
• MW: 274.235734701157
• CID: 6234359
• PubChem ID: 84810492
• Update Time: 2025-06-14

1-3-methoxy-4-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-methoxy-4-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid
• EN300-1941826
• 1780383-60-9
• 1-[3-methoxy-4-(trifluoromethyl)phenyl]cyclobutane-1-carboxylic acid

• Inchi： 1S/C13H13F3O3/c1-19-10-7-8(3-4-9(10)13(14,15)16)12(11(17)18)5-2-6-12/h3-4,7H,2,5-6H2,1H3,(H,17,18)
• InChI Key： IXLDJOSCZODXBY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1OC)C1(C(=O)O)CCC1)(F)F

Computed Properties

• Exact Mass: 274.08167876g/mol
• Monoisotopic Mass: 274.08167876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-3-methoxy-4-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid

Comprehensive Overview of 1-3-methoxy-4-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid (CAS No. 1780383-60-9)

The compound 1-3-methoxy-4-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid (CAS No. 1780383-60-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclobutane ring and a trifluoromethyl group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting metabolic disorders and inflammatory diseases, which aligns with current trends in precision medicine.

One of the most searched questions about this compound revolves around its synthetic applications and mechanism of action. The presence of the methoxy and trifluoromethyl substituents enhances its lipophilicity and metabolic stability, making it a promising candidate for optimizing drug pharmacokinetics. This property is particularly relevant in the development of small-molecule inhibitors, a hot topic in oncology and immunology research. Additionally, its carboxylic acid functionality allows for further derivatization, enabling the creation of novel analogs with tailored biological activities.

From an industrial perspective, 1-3-methoxy-4-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are investigating eco-friendly catalytic methods to produce this compound efficiently. Recent advancements in flow chemistry and biocatalysis have shown promise in reducing waste and energy consumption during its synthesis, addressing the demand for greener alternatives in chemical manufacturing.

The compound’s structural versatility also makes it a subject of interest in material science. Its rigid cyclobutane core can contribute to the design of high-performance polymers with enhanced thermal stability and mechanical properties. This application is particularly relevant to industries focusing on advanced materials for electronics and aerospace, where lightweight and durable components are critical.

In summary, 1-3-methoxy-4-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid (CAS No. 1780383-60-9) represents a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique chemical features and adaptability to modern synthetic techniques position it as a key player in addressing contemporary challenges in drug development and sustainable chemistry.